Cas no 2171759-36-5 (3-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 3-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171759-36-5
• MF: C₂₆H₂₁ClN₂O₅S
• MW: 508.973344564438
• CID: 6148289
• PubChem ID: 165549439
• Update Time: 2025-06-14

3-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid
• 3-[3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]-1,3-thiazolidine-4-carboxylic acid
• 2171759-36-5
• EN300-1481263

• Inchi： 1S/C26H21ClN2O5S/c27-21-11-15(24(30)29-14-35-13-23(29)25(31)32)9-10-22(21)28-26(33)34-12-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-11,20,23H,12-14H2,(H,28,33)(H,31,32)
• InChI Key： MMQGSGDIBUITQJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CSCC1C(=O)O)=O

Computed Properties

• Exact Mass: 508.0859706g/mol
• Monoisotopic Mass: 508.0859706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 121Ų

Additional information on 3-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid

Comprehensive Overview of 3-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 2171759-36-5)

In the realm of organic chemistry and pharmaceutical research, 3-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 2171759-36-5) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a thiazolidine ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group, is widely utilized in peptide synthesis and medicinal chemistry. Its unique properties make it a valuable intermediate for developing novel therapeutics, particularly in the fields of drug discovery and bioconjugation.

The growing demand for Fmoc-protected amino acid derivatives like this compound aligns with current trends in precision medicine and targeted drug delivery. Researchers are increasingly exploring its potential in peptide-based therapeutics, a hot topic in 2024 due to advancements in mRNA technology and personalized healthcare. The compound's chlorobenzoyl moiety further enhances its reactivity, making it a versatile building block for structure-activity relationship (SAR) studies.

From a synthetic perspective, the thiazolidine-4-carboxylic acid core of this molecule offers remarkable stability, addressing common challenges in peptide stability optimization—a frequently searched topic among pharmaceutical chemists. Its CAS No. 2171759-36-5 serves as a critical identifier in chemical databases and patent literature, reflecting its commercial and academic relevance. The compound's compatibility with solid-phase peptide synthesis (SPPS) protocols has also been validated in recent studies, further solidifying its role in modern biopharmaceutical development.

Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize this compound, ensuring its purity for research applications. Its Fmoc group is particularly advantageous in automated peptide synthesis, a technique gaining traction due to the rising interest in therapeutic peptides for metabolic disorders and oncology. These attributes position 3-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid as a key player in the expanding peptide drug market, projected to grow significantly in the coming years.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as hazardous under standard regulations, proper handling protocols—including the use of personal protective equipment (PPE)—are recommended. This aligns with the broader industry shift toward green chemistry principles, another trending topic in scientific communities. The compound's stability under controlled conditions makes it suitable for long-term storage, a practical advantage for laboratories focusing on high-throughput screening.

In conclusion, 3-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 2171759-36-5) represents a sophisticated tool for researchers navigating the intersection of organic synthesis and biopharmaceutical innovation. Its structural features and functional groups cater to the evolving needs of drug development, particularly in the era of next-generation therapeutics. As the scientific community continues to explore its applications, this compound is poised to contribute meaningfully to breakthroughs in peptide engineering and beyond.